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Compound of Interest

Compound Name: 3,4-Diethylhexane

Cat. No.: B099930

Essential Safety and Handling Guide for 3,4-
Diethylhexane

This guide provides immediate, essential safety and logistical information for handling 3,4-
Diethylhexane in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure safe operational procedures and proper disposal.

Physical and Chemical Properties

Property Value

Molecular Formula Ci1oH22[1][2]

Molecular Weight 142.28 g/mol [1]

Appearance Colorless to Almost colorless clear liquid[3]

Boiling Point Not explicitly available, but related compounds
suggest it is a volatile liquid.

UN Number UN3295[3]

Hazard Class 3 (Flammable Liquid)[3]

Packing Group ]3]
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Hazard Identification and Personal Protective Equipment
(PPE)

3,4-Diethylhexane is classified as a flammable liquid and an aspiration hazard.[1][3][4]
Adherence to strict safety protocols is mandatory to minimize risks.

GHS Hazard Statements:
e H226: Flammable liquid and vapor.[3][4]
o H304: May be fatal if swallowed and enters airways.[3][4]

Recommended Personal Protective Equipment (PPE):
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PPE Category Item Specifications

Chemical splash goggles are
) required. A face shield should
Eye Protection Safety Goggles ] ] )
be worn if there is a risk of

splashing.[5]

Nitrile or neoprene gloves are
. ) ) recommended. Inspect gloves
Hand Protection Chemical-resistant gloves ) )
for any signs of degradation

before use.[5]

A flame-retardant lab coat is
mandatory. Ensure it is
Body Protection Laboratory Coat buttoned and fits properly to
cover as much skin as
possible.[5][6]

Shoes must cover the entire
Footwear Closed-toe shoes foot (closed toe and heel, no
holes).[6]

Work should be conducted in a
certified chemical fume hood to
) ) Not generally required with avoid inhalation of vapors.[5] If
Respiratory Protection o ) )
adequate ventilation engineering controls are not
sufficient, a respirator may be

required.[6]

Operational Plan: Handling 3,4-Diethylhexane

1. Preparation and Engineering Controls:

» Ventilation: All handling and dispensing of 3,4-Diethylhexane must occur in a certified
chemical fume hood.[5]

« Ignition Sources: Eliminate all potential ignition sources, including open flames, hot surfaces,
and sparks, from the handling area.[4][5]
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Equipment: Use spark-proof tools and explosion-proof electrical and ventilating equipment.

[3]14]

Static Discharge: Ground and bond containers when transferring the liquid to prevent static
discharge.[3][4]

. Handling Procedure:

Upon receipt, visually inspect the container for damage or leaks.

Ensure the container is properly labeled.

Keep the container tightly closed when not in use.[3][4]

Avoid direct contact with skin and eyes, and inhalation of vapors.[5]

After handling, wash hands thoroughly with soap and water.[5]

. Spill Response:

Minor Spill (in fume hood):

o Alert personnel in the immediate area.

o Wear appropriate PPE.

o Contain the spill with an inert absorbent material (e.g., vermiculite, sand).

o Collect the absorbed material into a designated hazardous waste container.

Major Spill (outside fume hood):

o Evacuate the laboratory immediately.

[¢]

If flammable, turn off all ignition sources if safe to do so.

[e]

Close laboratory doors to contain vapors.

[e]

Contact the institution's emergency response team.
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Disposal Plan

Proper disposal of 3,4-Diethylhexane is crucial to ensure environmental safety and regulatory
compliance.

1. Waste Collection:

Collect all waste containing 3,4-Diethylhexane in a dedicated, properly labeled hazardous
waste container.[7]

The container must be compatible with the chemical and have a tight-fitting lid.[7]

Do not overfill waste containers; liquid waste containers should not be filled to more than
75% capacity.[8]

. Waste Storage:
Store waste containers in a cool, dry, and well-ventilated area, away from ignition sources.[3]

Store in a designated flammable liquid storage cabinet and segregate from incompatible
materials like oxidizing agents.[5]

. Waste Disposal:

Dispose of the contents and container in accordance with all applicable local, state, and
federal regulations.[3][4]

Arrange for disposal through your institution's Environmental Health and Safety (EHS) office
or a licensed hazardous waste disposal contractor.[9]

Workflow for Handling 3,4-Diethylhexane
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Caption: Workflow for the safe handling and disposal of 3,4-Diethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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